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Compound of Interest

Compound Name: 2-Ethylhexyl lactate

Cat. No.: B1195652 Get Quote

Performance Showdown: 2-Ethylhexyl Lactate
vs. Traditional Solvents
In the quest for more sustainable and safer industrial practices, 2-Ethylhexyl lactate is

emerging as a high-performance, bio-based solvent, challenging the long-standing dominance

of traditional petroleum-derived solvents.[1] Derived from the esterification of lactic acid and 2-

ethylhexanol, this compound offers a unique combination of solvency, low volatility, and

environmental benefits.[2] This guide provides an objective, data-driven comparison of 2-
Ethylhexyl lactate against conventional solvents for researchers, scientists, and drug

development professionals.

Physicochemical Properties: A Head-to-Head
Comparison
2-Ethylhexyl lactate's physical and chemical properties underpin its performance advantages,

particularly its high boiling point and low volatility, which contribute to a slower evaporation rate

for controlled drying and enhanced worker safety.[1][3]
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Property
2-
Ethylhexyl
lactate

Toluene Xylene Acetone

MEK
(Methyl
Ethyl
Ketone)

Molecular

Formula
C₁₁H₂₂O₃[1] C₇H₈ C₈H₁₀ C₃H₆O C₄H₈O

Molecular

Weight

202.29 g/mol

[4]
92.14 g/mol 106.16 g/mol 58.08 g/mol 72.11 g/mol

Boiling Point

(°C)
243[4] 111 138-144 56 80

Flash Point

(°C)
46[5][6] 4 27-32 -20 -9

Evaporation

Rate

Slow / Low[1]

[3]

Fast (2.0 vs

BuAc=1)[7]

Medium (0.6

vs BuAc=1)

[7]

Very Fast

(11.6 vs

BuAc=1)[7]

Fast (5.8 vs

BuAc=1)[7]

Density

(g/cm³)
0.954[4] 0.867 0.86 0.791 0.805

Solvency

Excellent;

dissolves

both polar

and non-polar

compounds[8

][9]

High

solvency for

resins and

adhesives[10]

[11]

High

solvency

power[10]

Strong

solvency for

organic

materials[10]

[11]

Strong

solvency[11]

Performance in Key Applications
Coatings and Adhesives: 2-Ethylhexyl lactate serves as an efficient solvent for various resins

and polymers used in coatings.[12] Its slow evaporation rate allows for smoother application

and improved film formation, preventing defects like wrinkling or fogging.[1][13] This contrasts

with fast-evaporating solvents like acetone or toluene, which can be difficult to control in certain

applications.[10] Furthermore, its ability to etch some plastic surfaces can improve coating

adhesion.[12]
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Industrial Cleaning and Degreasing: As a biodegradable degreaser, 2-Ethylhexyl lactate is

highly effective at removing heavy oils, greases, and other hydrophobic residues from metal

surfaces and equipment.[1] Its high flash point and low odor profile make it a safer alternative

to highly flammable and hazardous traditional solvents like MEK and methylene chloride.[1][11]

Testing at Argonne National Laboratory has demonstrated that lactate esters can outperform

conventional solvents in degreasing applications.[12]

Pharmaceuticals and Drug Development: In the pharmaceutical sector, 2-Ethylhexyl lactate is

utilized as both a solvent and a plasticizer.[4][14] Its biocompatibility and low toxicity are

significant advantages, making it suitable for inclusion in drug formulations where it can

enhance the delivery of active ingredients or act as a stabilizing agent.[5][14] This stands in

stark contrast to aromatic hydrocarbons like toluene and xylene, which are known for their

toxicity.[10][11]

Health, Safety, and Environmental Profile
The primary driver for adopting 2-Ethylhexyl lactate is its favorable environmental and safety

profile. It is biodegradable, derived from renewable resources, and exhibits low toxicity.[2][8]
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Parameter 2-Ethylhexyl lactate
Traditional Solvents
(Toluene, Xylene, MEK,
etc.)

Source

Bio-based; derived from

fermentation of renewable

resources like corn.[8][15]

Petroleum-based; derived from

finite fossil fuels.[10][13]

Biodegradability

Readily biodegradable,

breaking down into CO₂ and

water.[1][12][16]

Often persistent in the

environment; can contribute to

long-term contamination.[8]

Toxicity

Low toxicity; non-carcinogenic

and non-mutagenic.[1][12][17]

LD50 exceeds 2000 mg/kg

(rat, oral).[18]

Varying degrees of toxicity;

many are hazardous,

carcinogenic, or reproductive

toxins.[8][10][11]

VOC Status

Low vapor pressure and slow

evaporation rate; considered a

low-VOC solvent.[1][12]

Many are high-VOC solvents,

contributing to air pollution and

requiring strict handling.[2][11]

Regulatory Profile

Not listed as a Hazardous Air

Pollutant (HAP); not SARA 313

reportable.[12]

Many (e.g., Toluene, Xylene,

MEK) are regulated under

agencies like the EPA and

OSHA.[11]

Experimental Protocols & Methodologies
To objectively evaluate solvent performance, standardized experimental protocols are

essential. Below are methodologies for assessing key performance indicators.

1. Solvency Power Assessment (ASTM D1133 - Kauri-Butanol Value)

The Kauri-Butanol (KB) value is a standard measure of a solvent's ability to dissolve a specific

resin, indicating its relative solvency power. A higher KB value signifies stronger solvency.

Methodology:

A standard solution of Kauri resin in n-butanol is prepared.
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The solvent being tested is titrated into the Kauri-butanol solution.

The endpoint is reached when the solution becomes cloudy or turbid, indicating the resin

is precipitating.

The volume of solvent required to reach this point is used to calculate the KB value.

Kauri-Butanol (KB) Value Experimental Workflow.

2. Evaporation Rate Determination (ASTM D3539 - Relative Rate)

The evaporation rate is typically measured relative to a standard solvent, usually n-butyl

acetate (BuAc), which is assigned a value of 1.

Methodology:

An equal volume of the test solvent and the reference solvent (n-butyl acetate) are placed

on separate, identical filter papers or watch glasses.

The time taken for each solvent to completely evaporate under controlled temperature and

airflow is measured.

The relative evaporation rate is calculated by dividing the evaporation time of the

reference solvent by the evaporation time of the test solvent.

3. Cleaning Efficiency Test

This protocol assesses a solvent's ability to remove a specific contaminant from a standardized

surface.

Methodology:

Standardized coupons (e.g., stainless steel) are uniformly soiled with a specific

contaminant (e.g., industrial grease).

The initial weight of the soiled coupon is recorded.
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The coupon is immersed or wiped with the test solvent for a defined period under

controlled conditions (e.g., temperature, agitation).

The coupon is dried, and the final weight is recorded.

Cleaning efficiency is calculated as the percentage of soil removed.

Lifecycle and Degradation Pathway
2-Ethylhexyl lactate's sustainability is rooted in its renewable lifecycle and its ability to

biodegrade into harmless components.

The renewable and biodegradable lifecycle of 2-Ethylhexyl Lactate.

The primary degradation pathway for 2-Ethylhexyl lactate in an aqueous environment is

hydrolysis, which breaks the ester bond to yield its constituent parts: lactic acid and 2-

ethylhexanol.[2]

The hydrolysis degradation pathway of 2-Ethylhexyl Lactate.

In conclusion, 2-Ethylhexyl lactate presents a compelling case as a high-performance,

sustainable alternative to many traditional solvents. Its excellent solvency, favorable safety

profile, and renewable origins align with the principles of green chemistry, offering a viable path

for industries to reduce their environmental footprint without compromising on performance.[1]

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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